1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one

• IUPAC Name: 1-(5-fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C18H19FN4O2/c1-11-6-12(2)16(13(3)7-11)17(25)22-4-5-23(15(24)10-22)18-20-8-14(19)9-21-18/h6-9H,4-5,10H2,1-3H3
• InChI Key: DGMVTNPOWZGDLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)N2CCN(C(=O)C2)C3=NC=C(C=N3)F)C
• Molecular Formula: C18H19FN4O2
• Molecular Weight: 342.4 g/mol

Description

1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one, also known as S-1, is a novel oral anticancer drug that has been approved for the treatment of various solid tumors. It is a prodrug that is metabolized in the body to produce two active metabolites, 5-fluorouracil (5-FU) and dihydropyrimidine dehydrogenase (DPD) inhibitor. The drug has been extensively studied for its efficacy and safety in various clinical trials, and it has shown promising results in the treatment of different types of cancers.

Mechanism of Action

The mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one involves the conversion of the prodrug into two active metabolites, 5-FU and DPD inhibitor. 5-FU is a potent cytotoxic agent that inhibits the synthesis of DNA and RNA, while DPD inhibitor inhibits the degradation of 5-FU in the body. The combination of these two active metabolites results in the inhibition of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one has been found to have several biochemical and physiological effects on the body. It has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis. It also inhibits the activity of dihydropyrimidine dehydrogenase, an enzyme that degrades 5-FU in the body. 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one has been found to be well-tolerated in patients, with mild to moderate side effects.

Advantages and Limitations for Lab Experiments

1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one has several advantages for lab experiments. It is a potent cytotoxic agent that can be used to study the effects of anticancer drugs on cancer cells. It has been extensively studied for its efficacy and safety in various clinical trials, and it has shown promising results in the treatment of various solid tumors. However, the synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one is a complex process that requires expertise in organic chemistry and pharmaceutical sciences. It is also a prodrug that requires metabolic activation in the body to produce its active metabolites.

Future Directions

There are several future directions for the research and development of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one. One possible direction is the development of new formulations of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one that can improve its efficacy and safety in the treatment of various solid tumors. Another direction is the investigation of the use of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one in combination with other anticancer drugs to improve its therapeutic effects. The development of new biomarkers that can predict the response of patients to 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one treatment is also an area of future research. Finally, the investigation of the role of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one in the treatment of rare cancers is an area of potential future research.

Synthesis Methods

The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one involves several steps, including the reaction of 5-fluorouracil with 2,4,6-trimethylbenzoyl chloride to produce 5-fluorouracil-2,4,6-trimethylbenzoyl ester. The ester is then reacted with piperazine to produce 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one. The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one is a complex process that requires expertise in organic chemistry and pharmaceutical sciences.

Scientific Research Applications

1-(5-Fluoropyrimidin-2-yl)-4-(2,4,6-trimethylbenzoyl)piperazin-2-one has been extensively studied for its efficacy and safety in various clinical trials. It has been approved for the treatment of gastric, colorectal, and head and neck cancers in Japan, Korea, and China. The drug has shown promising results in the treatment of various solid tumors, and it has been found to be effective in combination with other anticancer drugs.